Cas no 2682097-13-6 ((S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride)

• Product Name: (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride
• CAS No: 2682097-13-6
• MF: C₁₁H₁₆ClNO₂
• MW: 229.7
• CID: 5085830
• PubChem ID: 155903214
• Update Time: 2025-05-25

(S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride
• E75648
• (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOIC ACID HYDROCHLORIDE
• (3S)-3-Amino-3-(4-ethylphenyl)propanoic acid HCl
• BS-46939
• (3S)-3-amino-3-(4-ethylphenyl)propanoic acid;hydrochloride
• 2682097-13-6

• Inchi： 1S/C11H15NO2.ClH/c1-2-8-3-5-9(6-4-8)10(12)7-11(13)14;/h3-6,10H,2,7,12H2,1H3,(H,13,14);1H/t10-;/m0./s1
• InChI Key： CCKWFAVKQKVDLV-PPHPATTJSA-N
• SMILES： [C@H](C1C=CC(CC)=CC=1)(N)CC(=O)O.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride

Research Briefing on (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride (CAS: 2682097-13-6): Recent Advances and Applications

In recent years, (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride (CAS: 2682097-13-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its ethylphenyl side chain and hydrochloride salt form, has shown promising potential in drug discovery and development. The compound's unique structural features make it a valuable building block for the synthesis of novel bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

Recent studies have focused on the compound's role as a key intermediate in the synthesis of pharmaceutical agents targeting neurological disorders. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in developing potent and selective inhibitors of glutamate racemase, an enzyme crucial for bacterial cell wall biosynthesis. The research team utilized (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride as a core scaffold to develop compounds with improved pharmacokinetic properties and reduced off-target effects compared to previous generations of inhibitors.

The synthesis and characterization of (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride have been refined through recent methodological advancements. A 2024 study published in Organic Process Research & Development reported an optimized asymmetric synthesis route with enhanced yield (85%) and enantiomeric excess (>99%). This improved synthetic protocol addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications. The study also highlighted the compound's improved solubility profile in aqueous systems when compared to its free base counterpart.

Pharmacological investigations have revealed interesting properties of this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride exhibits moderate blood-brain barrier permeability in preclinical models, suggesting potential applications in central nervous system (CNS) drug development. Furthermore, molecular docking studies have shown that the ethylphenyl moiety contributes to favorable binding interactions with various neurological targets, including GABA receptors and neurotransmitter transporters.

Current research directions include exploring the compound's utility in peptide mimetics and PROTAC (Proteolysis Targeting Chimera) development. A recent patent application (WO2023124567) discloses novel conjugates of (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride with E3 ligase ligands, demonstrating enhanced target protein degradation efficiency in cellular models of neurodegenerative diseases. These developments position the compound as a versatile tool in modern drug discovery approaches.

In conclusion, (S)-3-Amino-3-(4-ethylphenyl)propanoic acid hydrochloride (CAS: 2682097-13-6) continues to demonstrate significant value in pharmaceutical research. Its applications span from serving as a building block in medicinal chemistry to acting as a core structure in innovative therapeutic strategies. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs, particularly in neurological and infectious disease areas. Future studies should focus on expanding its therapeutic applications while optimizing its physicochemical and pharmacokinetic properties for clinical translation.